Cas no 108031-79-4 ((-)-Noe’s Reagent)

(-)-Noe’s Reagent Properties

Names and Identifiers

• Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether
• Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether [for Optical Resolution]
• (-)-NOE'S REAGENT
• (?)-MBF-OH dimer
• (-)-MBF-OH DIMER
• (-)-MBF-OH Dimer(-)-Noe's Reagent
• (-)-NOE-LACTOL(R) DIMER
• (-)-noe'S
• (2S,3AR,ES,7AR)-OCTAHYDRO-7,8,8-TRIMETHYL-4,7-METHANOBENZOFURAN-2-YL ETHER
• Bis[(2S,3aR,4S,7aR)-octahydro-7,8,8-triMethyl-4,7-Methanobenzofuran-2-yl] Ether?(-)-noe-lactol dimer
• foropticalresolution
• (-)-noe-lactol dimer
• (-)-MBF-OH Dimer (-)-Noe's Reagent
• (2S,4R,6S,7R)-1,10,10-Trimethyl-4-[[(2S,4R,6S,7R)-1,10,10-trimethyl-3-oxatricyclo[5.2.1.02,6]decan-4
• (+)-Noe's reagent
• (+)-MBF-OH dimer
• 4,7-Methanobenzofuran, 2,2'-oxybis[octahydro-7,8,8-trimethyl-, [2.alpha.(2'R*,3'aS*,4'R*,7'R*,7'aS*),3a.alpha.,4.alpha.,7.alpha.,7a.alpha.]-
• VUDXCBLBKXFCNA-UHFFFAOYSA-N
• Bis[(2R,3aS,4R,7aS)-octahydro-7,8,8-trimethyl-4,7-methanobenzofuran-2-yl] Ether
• B1219
• ST51006860
• B1220
• (?)-2,2'-Oxybis(octahydro-7,8,8-trimethyl-4,7-methanobenzofuran)
• (+)-
• +Expand

• MDL： MFCD00151131
• InChIKey： VUDXCBLBKXFCNA-UHFFFAOYSA-N
• Inchi： 1S/C24H38O3/c1-21(2)15-7-9-23(21,5)19-13(15)11-17(26-19)25-18-12-14-16-8-10-24(6,20(14)27-18)22(16,3)4/h13-20H,7-12H2,1-6H3
• SMILES： O1C([H])(C([H])([H])C2([H])C1([H])C1(C([H])([H])[H])C([H])([H])C([H])([H])C2([H])C1(C([H])([H])[H])C([H])([H])[H])OC1([H])C([H])([H])C2([H])C([H])(C3(C([H])([H])[H])C([H])([H])C([H])([H])C2([H])C3(C([H])([H])[H])C([H])([H])[H])O1

Computed Properties

• Exact Mass: 374.28200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 27
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 5.37760
• PSA: 27.69000
• Refractive Index: -202.5 ° (C=2, THF)
• Melting Point: 149.0 to 153.0 deg-C
• Color/Form: Powder
• Solubility: Not determined
• Optical Activity: [α]20/D −206±2°, c = 2.5% in THF